Cas no 2172257-42-8 (10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane)

• Product Name: 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• CAS No: 2172257-42-8
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• CID: 6186921
• PubChem ID: 165604002
• Update Time: 2025-06-18

10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane
• EN300-1643194
• 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane
• 2172257-42-8

• Inchi： 1S/C16H29NO/c1-12-10-15(2,3)11-16(12)14(17-7-8-18-16)9-13-5-4-6-13/h12-14,17H,4-11H2,1-3H3
• InChI Key： RBYJNBSNPBZPGO-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCC2)C21CC(C)(C)CC2C

Computed Properties

• Exact Mass: 251.224914549g/mol
• Monoisotopic Mass: 251.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro4.5decane

Introduction to 10-(Cyclobutylmethyl)-1,3,3-Trimethyl-6-Oxa-9-Azaspiro[4.5]Decane (CAS No. 2172257-42-8)

10-(Cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172257-42-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and is characterized by its unique structural features, which include a spirocyclic ring system and a cyclobutylmethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane is composed of a spirocyclic ring system with an oxygen atom and a nitrogen atom as heteroatoms. The cyclobutylmethyl group attached to the nitrogen atom adds steric bulk and influences the compound's conformational flexibility, which can affect its binding properties and biological activity. This compound has been synthesized using advanced organic synthesis techniques, including multistep reactions and functional group manipulations.

Recent studies have explored the pharmacological properties of 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with specific GPCRs has been investigated in both in vitro and in vivo models.

In vitro studies have shown that 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane exhibits selective binding to certain GPCRs, such as the serotonin receptor 5-HT_2A. This selectivity is attributed to the unique structural features of the compound, particularly the spirocyclic ring system and the cyclobutylmethyl substituent. The binding affinity and selectivity of this compound make it a promising candidate for the development of novel therapeutic agents targeting GPCR-mediated disorders.

In addition to its potential as a GPCR modulator, 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane has also been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane may have therapeutic potential in inflammatory diseases.

The safety profile of 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane has also been assessed in preclinical studies. Toxicity evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

The development of 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane as a therapeutic agent is an ongoing process. Clinical trials are currently being planned to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the potential applications of this compound in treating various diseases and disorders.

In conclusion, 10-(cyclobutylmethyl)-1,3,3-trimethyl-6-oxa-9-azaspiro[4.5]decane (CAS No. 2172257-42-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.